Cas no 61430-03-3 (L-Prolinamide, L-alanyl-)

• Product Name: L-Prolinamide, L-alanyl-
• CAS No: 61430-03-3
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 479791
• PubChem ID: 11902966
• Update Time: 2025-04-19

L-Prolinamide, L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, L-alanyl-
• (2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carboxamide
• L-alanyl-L-proline amide
• DTXSID60474546
• CHEMBL390570
• SCHEMBL2031886
• (S)-1-((S)-2-aminopropanoyl)pyrrolidine-2-carboxamide
• BDBM50176943
• alanyl-l-proline amide
• OCUQILXOPJOUAM-WDSKDSINSA-N
• 61430-03-3

• Inchi： 1S/C8H15N3O2/c1-5(9)8(13)11-4-2-3-6(11)7(10)12/h5-6H,2-4,9H2,1H3,(H2,10,12)/t5-,6-/m0/s1
• InChI Key： OCUQILXOPJOUAM-WDSKDSINSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1C(N)=O

Computed Properties

• Exact Mass: 185.11655
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.42